Cas no 63515-22-0 (2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester)

63515-22-0 structure
Product Name:2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
CAS No:63515-22-0
Molecular Formula:C11H13N2O3Br
Molecular Weight:301.13652
CID:1659372
PubChem ID:71372537
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Properties
Names and Identifiers
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- 2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
- ethyl 2-bromo-2-[(4-methoxyphenyl)hydrazinylidene]acetate
- 63515-22-0
- Ethyl bromo[2-(4-methoxyphenyl)hydrazinylidene]acetate
- DTXSID20795406
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- InChIKey: WCRLKYZIJHTKSN-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H13BrN2O3/c1-3-17-11(15)10(12)14-13-8-4-6-9(16-2)7-5-8/h4-7,13H,3H2,1-2H3
- SMILES: CCOC(=O)C(=NNC1=CC=C(C=C1)OC)Br
Computed Properties
- Exact Mass: 300.01099
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 300.01095g/mol
- Heavy Atom Count: 17
- Complexity: 276
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.2
- Topological Polar Surface Area: 59.9Ų
Experimental Properties
- PSA: 59.92
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Related Literature
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Man Qu,Yan Kong,Yujie Yuan,Dayong Wang Environ. Sci.: Nano, 2019,6, 2591-2601
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Jingjing Zhao,Zhaozheng Song,Chunpeng Yang RSC Adv., 2015,5, 16792-16800
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3. Front cover
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Yong-Chul Jeong,Dae Gyu Park,Eunkyoung Kim,Kwang-Hyun Ahn,Sung Ik Yang Chem. Commun., 2006, 1881-1883
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Jialin Chen,Tao Guo,Miao Yao,Wen Ding,Xiaofeng Liu,Rui Zhu RSC Adv., 2020,10, 33762-33769
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Kirk W. Feindel,Steven H. Bergens,Roderick E. Wasylishen Phys. Chem. Chem. Phys., 2007,9, 1850-1857
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8. Back cover
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Kanji Takaoka,Masaki Kawano,Tomoji Ozeki,Makoto Fujita Chem. Commun., 2006, 1625-1627
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Min-Sik Kim,Jung Ho Kim,Daesoo Yang,Yun Kyung Kim,Tae-Sung Bae,Jong-Sung Yu J. Mater. Chem., 2011,21, 19362-19367
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